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Compound of Interest

Compound Name: Tanerasertib

CAS No.: 3034255-93-8

Cat. No.: B15606804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tanerasertib's performance in engaging its

cellular target, the constitutively active AKT1 E17K mutant, against other well-characterized

AKT inhibitors. The information presented is supported by experimental data to aid in the

selection and design of robust target validation studies.

The PI3K/AKT/mTOR Signaling Pathway
The PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade that regulates a wide

array of cellular functions, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is a common driver in various cancers. Tanerasertib is an

allosteric inhibitor specifically targeting the E17K mutation in AKT1, a key node in this pathway.
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PI3K/AKT/mTOR signaling pathway with Tanerasertib's point of intervention.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15606804/docs?utm_src=pdf-body-img#validating-tanerasertib-s-cellular-target-engagement-a-comparative-guide
https://www.benchchem.com/product/b15606804/docs?utm_src=pdf-body#validating-tanerasertib-s-cellular-target-engagement-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Analysis of AKT Inhibitors
The validation of target engagement is a critical step in drug development. This section

compares the cellular potency and selectivity of Tanerasertib with other notable allosteric and

ATP-competitive AKT inhibitors. The presented data is compiled from various sources and

should be interpreted with consideration of the different experimental conditions.
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Inhibitor Class Target(s)

Cellular
Potency
(AKT1
E17K)

Cellular
Potency
(Wild-Type
AKT)

Selectivity
Highlights

Tanerasertib Allosteric AKT1 E17K
EC50: 7

nM[1]

WT AKT1:

~154 nM (22-

fold selective)

[1]WT AKT2:

~980 nM

(140-fold

selective)[1]

Highly

selective for

the AKT1

E17K mutant

over wild-type

AKT1 and

AKT2.[1]

MK-2206 Allosteric AKT1/2

IC50: Not

specifically

reported for

E17K, but

generally less

effective

against this

mutant.

IC50: ~0.5-5

µM in various

cancer cell

lines.[2][3]

Pan-AKT

inhibitor with

reduced

potency

against

AKT3.[4][5]

Resistance

can emerge

via AKT3

upregulation.

Capivasertib

(AZD5363)

ATP-

Competitive
Pan-AKT

Demonstrate

s clinical

activity in

patients with

AKT1 E17K

mutations.

Biochemical

IC50: AKT1

(3 nM), AKT2

(7 nM), AKT3

(7 nM).[6][7]

Cellular

inhibition of

p-AKT

substrates at

~0.3-0.8 µM.

[8]

Potent pan-

AKT inhibitor.

[6][7][8][9]

Ipatasertib

(GDC-0068)

ATP-

Competitive

Pan-AKT Demonstrate

s clinical

activity in

Biochemical

IC50: AKT1

(5 nM), AKT2

Selective

pan-AKT

inhibitor with

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.probechem.com/products_ALTA-2618.html
http://www.probechem.com/products_ALTA-2618.html
http://www.probechem.com/products_ALTA-2618.html
http://www.probechem.com/products_ALTA-2618.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4199975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3290691/
https://www.medchemexpress.com/mk-2206-1.html
https://www.selleckchem.com/products/mk-2206-dihydrochloride-akt-inhibitor.html
https://www.medchemexpress.com/AZD5363.html
https://www.targetmol.com/compound/capivasertib
https://www.selleckchem.com/products/capivasertib-azd5363-akt-inhibitor.html
https://www.medchemexpress.com/AZD5363.html
https://www.targetmol.com/compound/capivasertib
https://www.selleckchem.com/products/capivasertib-azd5363-akt-inhibitor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9011110/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


patients with

AKT1 E17K

mutations.

[10]

(18 nM),

AKT3 (8 nM).

[11] Cellular

inhibition of

p-PRAS40

with IC50 of

~150-210 nM.

[11][12]

high

selectivity

over other

kinases.[11]

[13]

Experimental Protocols for Target Engagement
Validation
Several robust methods are available to validate the engagement of a small molecule inhibitor

with its intracellular target. Below are detailed protocols for three commonly used assays to

assess AKT target engagement.

NanoBRET™ Target Engagement Assay
This assay quantifies compound binding to a target protein in live cells using Bioluminescence

Resonance Energy Transfer (BRET).

Transfect cells with
NanoLuc-AKT1 fusion vector

Seed transfected cells
into a 384-well plate

Add NanoBRET™
fluorescent tracer

Add Tanerasertib or
alternative inhibitor

Incubate at 37°C
Add Nano-Glo® Substrate
and measure BRET signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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